Cas no 1806849-74-0 (4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806849-74-0
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880740
• Update Time: 2025-08-03

4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)7-3-5(4-17)6(1-2-16)8(18-7)10(13,14)15/h3,9H,1H2
• InChI Key： HLFMWYBNWLKGKF-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C#N)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile, also known by its CAS number 1806849-74-0, is a highly specialized organic compound with significant potential in various chemical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with cyano groups and fluorinated methyl groups, making it a valuable candidate for research in fields such as agrochemistry, pharmaceuticals, and materials science.

The structure of this compound is characterized by the presence of a cyano group at position 4, a difluoromethyl group at position 6, and a trifluoromethyl group at position 2 of the pyridine ring. Additionally, an acetonitrile group is attached at position 3. These substituents significantly influence the electronic properties of the molecule, enhancing its reactivity and stability. Recent studies have highlighted the importance of such fluorinated pyridine derivatives in developing novel agrochemicals with improved efficacy and reduced environmental impact.

One of the key areas of research involving this compound is its application in pest control. The cyano and fluorinated methyl groups contribute to the molecule's ability to inhibit key enzymes in pests, making it a promising candidate for the development of new pesticides. According to recent findings published in Journal of Agricultural and Food Chemistry, this compound exhibits exceptional selectivity towards specific pest species while showing minimal toxicity to non-target organisms. This makes it an ideal candidate for sustainable agricultural practices.

In addition to its pesticidal properties, this compound has shown potential in pharmaceutical research. The pyridine ring structure is known for its ability to form hydrogen bonds, which is crucial for drug design. Researchers at the University of California have explored its role as a lead compound in developing new anti-inflammatory agents. The trifluoromethyl group enhances the molecule's lipophilicity, improving its bioavailability and pharmacokinetic properties.

The synthesis of 4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in Organic Process Research & Development detailed an efficient route involving nucleophilic substitution and Friedel-Crafts alkylation reactions. The use of environmentally friendly catalysts has further enhanced the sustainability of this synthesis pathway.

Another area of interest is the environmental fate and toxicity of this compound. As concerns about chemical pollution grow, understanding how such compounds behave in natural ecosystems is crucial. Research conducted by the European Chemicals Agency (ECHA) has shown that this compound degrades rapidly under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to assess its long-term effects on soil microorganisms and aquatic life.

In conclusion, 4-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile represents a significant advancement in the field of organic chemistry. Its unique structure, combined with recent research findings, positions it as a versatile tool for addressing challenges in agriculture, medicine, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across various industries.